2-(4-chlorophenoxy)-N-octylacetamide

• Molecular Formula: C16H24ClNO2
• Molecular Weight: 297.82 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-octylacetamide
• InChI: InChI=1S/C16H24ClNO2/c1-2-3-4-5-6-7-12-18-16(19)13-20-15-10-8-14(17)9-11-15/h8-11H,2-7,12-13H2,1H3,(H,18,19)
• InChI Key: TUUQQYLBIYSYRR-UHFFFAOYSA-N
• SMILES: CCCCCCCCNC(=O)COC1=CC=C(C=C1)Cl

Description

2-(4-Chlorophenoxy)-N-octylacetamide is an acetamide derivative featuring a 4-chlorophenoxy group attached to the acetamide backbone and an N-octyl chain. This compound is synthesized through multi-step reactions, often involving intermediates like ethyl 2-(4-chlorophenoxy)acetate, which is generated via nucleophilic substitution of 4-chlorophenol with ethyl 2-chloroacetate under reflux with KI catalysis (yield optimization) . Subsequent hydrazide formation and cyclization under alkaline conditions yield key intermediates, which are further functionalized with alkyl or aryl halides (e.g., octyl chloride) to produce the final acetamide .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Acetamide Nitrogen

Linear Alkyl Chains

• 2-(4-Chlorophenoxy)-N-octylacetamide: The N-octyl group contributes to high lipophilicity (logP ~5–6 estimated), favoring passive diffusion across biological membranes.

Branched and Cyclic Substituents

• ISRIB-A5 (): Contains a cyclobutyl group linked to dual 4-chlorophenoxyacetamide moieties.
• N-(2-Oxotetrahydro-3-thienyl)acetamide (): A thienyl ring introduces sulfur-based hydrogen bonding and moderate polarity, balancing solubility and membrane penetration .

Phenoxy Group Modifications

Halogenation and Electron-Withdrawing Groups

• 2-(2-Chlorophenoxy)-N-[4-(2-oxochromen-3-yl)phenyl]acetamide (): The chromenyl group adds a planar aromatic system, enhancing UV absorption and fluorescence properties for imaging applications .

Electron-Donating Groups

• N-(4-Methoxyphenyl)acetamide derivatives (): Methoxy groups increase electron density on the phenoxy ring, altering binding kinetics in antitumor assays (e.g., IC50 = 1.2 µM against S. aureus) .

Physicochemical Properties

Compound	Molecular Formula	MW (g/mol)	Solubility (Water)	Key Features
2-(4-Chlorophenoxy)-N-octylacetamide	C₁₆H₂₂ClNO₂	307.8	Low (~10⁻⁵ mol/dm³)*	High logP, thermal stability
2-(4-Chlorophenoxy)-N-(4-chlorophenyl)-2,2-difluoroacetamide	C₁₄H₉Cl₂F₂NO₂	332.1	Very low (~10⁻⁶ mol/dm³)	Electronegative F atoms
Ln(III) 2-(4-chlorophenoxy)acetates	Ln(C₈H₅ClO₂)₃	~600–650	~10⁻⁴ mol/dm³	Electrostatic Ln–O bonds

*Estimated based on lanthanide complex data .